Cas no 941962-02-3 (2-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• CAS No: 941962-02-3
• MF: C₂₄H₂₇N₃O₃S₂
• MW: 469.619483232498
• CID: 6043389
• PubChem ID: 16899020
• Update Time: 2025-06-26

2-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• 4-Thiazoleacetamide, N-(4-butylphenyl)-2-[[2-[(4-methoxyphenyl)amino]-2-oxoethyl]thio]-
• 941962-02-3
• AKOS024640991
• N-(4-butylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide
• F2335-0512
• N-(4-butylphenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• 2-[(4-{[(4-butylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C24H27N3O3S2/c1-3-4-5-17-6-8-18(9-7-17)25-22(28)14-20-15-31-24(27-20)32-16-23(29)26-19-10-12-21(30-2)13-11-19/h6-13,15H,3-5,14,16H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key： JLOODLPDAGVXKF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(CCCC)C=C2)=O)N=C1SCC(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 469.14938408g/mol
• Monoisotopic Mass: 469.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 12.44±0.70(Predicted)

Additional information on 2-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

Compound CAS No. 941962-02-3: 2-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

The compound 2-(4-{(4-butylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(4-methoxyphenyl)acetamide, identified by the CAS registry number 941962-02-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and synthetic versatility. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural feature contributes to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules, allowing researchers to explore their potential in drug discovery and material science. The presence of substituents such as the 4-butylphenyl group and the 4-methoxyphenyl group introduces additional functionality to the molecule, enhancing its potential for interaction with biological targets. These substituents also influence the compound's solubility, stability, and bioavailability, making it a promising candidate for further investigation in pharmacological studies.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the product. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process. These efforts align with the growing emphasis on sustainable practices in the chemical industry.

In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies have indicated that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, its intricate architecture requires sophisticated analytical techniques for characterization, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. On the other hand, this complexity offers a platform for further functionalization and optimization to enhance its therapeutic efficacy.

Recent research has also focused on understanding the pharmacokinetic profile of this compound. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These investigations are crucial for determining its suitability as a drug candidate and for optimizing its formulation for clinical use.

In conclusion, the compound with CAS No. 941962-02-3 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with promising biological activities, positions it as a valuable tool for addressing unmet medical needs. Continued research into its properties and applications will undoubtedly contribute to the development of innovative therapeutic agents.